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Abstract
Sodium Methyl Cocoyl Taurate (SMCT) is a mild, anionic surfactant derived from coconut

fatty acids and N-methyltaurine, an amino acid derivative. Its favorable properties, including

excellent foaming capacity, stability over a wide pH range, and good hard water resistance,

have led to its widespread use in personal care, cosmetic, and pharmaceutical formulations.[1]

This technical guide provides an in-depth overview of the core physicochemical properties of

SMCT in aqueous solutions. It is intended to serve as a comprehensive resource for

researchers, scientists, and drug development professionals, offering detailed experimental

protocols and structured data presentation to facilitate formulation development and scientific

investigation.

Introduction
Sodium Methyl Cocoyl Taurate (SMCT) is valued for its gentle cleansing action and

compatibility with skin and hair, making it a preferred choice in products for sensitive skin and

baby care.[1] Unlike traditional sulfate-based surfactants, SMCT is known for its mildness and

biodegradability.[2] Understanding its behavior in aqueous solutions is critical for optimizing its

performance in various applications, from enhancing the stability of emulsions to controlling the
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viscosity of formulations. This guide will explore key physicochemical parameters of SMCT,

including its critical micelle concentration (CMC), surface tension, Krafft point, and viscosity, as

well as the influence of environmental factors such as pH, temperature, and electrolyte

concentration on these properties.

Core Physicochemical Properties
The performance of SMCT as a surfactant is dictated by its molecular structure, which features

a hydrophobic coconut fatty acid tail and a hydrophilic N-methyltaurine headgroup. This

amphiphilic nature governs its behavior at interfaces and its self-assembly in aqueous

solutions.

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to aggregate

and form micelles. This is a fundamental property that influences the detergency, solubilization,

and foaming capabilities of the surfactant. Above the CMC, the surface tension of the solution

remains relatively constant. For ionic surfactants, the CMC can be influenced by temperature,

pH, and the presence of electrolytes.[3]

Surface Tension
SMCT is effective at reducing the surface tension of water, which allows for the wetting of

surfaces and the emulsification of oils. The efficiency of a surfactant is often characterized by

the surface tension value at its CMC (γCMC).

Krafft Point (Tk)
The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal

to its critical micelle concentration.[4][5] Below the Krafft temperature, the surfactant has limited

solubility and exists predominantly as hydrated crystals. Above this temperature, the solubility

increases significantly due to the formation of micelles.[4][6] The Krafft point is an important

parameter for determining the operational temperature range for formulations containing ionic

surfactants.

Viscosity
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The viscosity of SMCT solutions is dependent on its concentration, the presence of

electrolytes, and temperature. The rheological properties of surfactant solutions are crucial for

the texture, stability, and application of the final product.

Quantitative Data Summary
The following tables summarize typical and expected physicochemical properties of Sodium
Methyl Cocoyl Taurate in aqueous solutions. It is important to note that the exact values can

vary depending on the purity of the SMCT, the specific fatty acid chain length distribution of the

"cocoyl" group, and the experimental conditions.

Table 1: Typical Physicochemical Properties of Commercial Sodium Methyl Cocoyl Taurate

Property Value Conditions

Appearance White to off-white paste 25°C[7]

pH (10% solution) 7.5 - 8.5 Aqueous solution[7]

Anionic Activity (%) 30.0 - 31.5

Total Solids (%) 38 - 43 [7]

Sodium Chloride (%) 4.0 - 7.5 [7]

Table 2: Influence of pH on Physicochemical Properties of SMCT (Illustrative)

pH CMC (mol/L)
Surface Tension at
CMC (mN/m)

Viscosity (cP) at
X% Conc.

4 Data not available Data not available Data not available

7 Data not available Data not available Data not available

9 Data not available Data not available Data not available

Note: This table is illustrative. While SMCT is stable over a wide pH range, specific quantitative

data on the pH-dependence of its properties is not readily available in the reviewed literature.
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Table 3: Influence of Temperature on Physicochemical Properties of SMCT (Illustrative)

Temperature (°C) CMC (mol/L)
Surface Tension at
CMC (mN/m)

Viscosity (cP) at
X% Conc.

25 Data not available Data not available Data not available

40 Data not available Data not available Data not available

60 Data not available Data not available Data not available

Note: This table is illustrative. The CMC of ionic surfactants typically shows a U-shaped

dependence on temperature.[8] Viscosity of aqueous solutions generally decreases with

increasing temperature.[9]

Table 4: Influence of Electrolyte (NaCl) Concentration on Physicochemical Properties of SMCT

(Illustrative)

NaCl Concentration
(mol/L)

CMC (mol/L)
Surface Tension at
CMC (mN/m)

Viscosity (cP) at
X% Conc.

0 Data not available Data not available Data not available

0.01 Data not available Data not available Data not available

0.1 Data not available Data not available Data not available

Note: This table is illustrative. The addition of salt to an ionic surfactant solution generally

decreases the CMC due to the screening of electrostatic repulsion between the head groups.

[10][11] The viscosity of surfactant solutions often increases with the addition of salt up to a

certain point.[12]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of SMCT.

Determination of Critical Micelle Concentration (CMC)
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The CMC can be determined by monitoring a physical property of the surfactant solution that

exhibits an abrupt change in its dependence on concentration.

Method: Surface Tensiometry

Preparation of Solutions: Prepare a series of aqueous solutions of SMCT with varying

concentrations, typically spanning a range from well below to well above the expected CMC.

Measurement: Measure the surface tension of each solution using a tensiometer, such as

one employing the Du Noüy ring or Wilhelmy plate method.[13][14] Ensure temperature

control throughout the measurements.

Data Analysis: Plot the surface tension as a function of the logarithm of the SMCT

concentration. The CMC is determined as the concentration at the point of intersection of the

two linear portions of the plot.

Solution Preparation Surface Tension Measurement Data Analysis

Prepare stock solution
of SMCT

Perform serial dilutions to
obtain a range of concentrations Calibrate Tensiometer Measure surface tension of

each concentration
Plot Surface Tension vs.

log(Concentration) Identify inflection point Determine CMC

Sample Preparation Heating & Cooling Cycle Data Analysis

Prepare SMCT suspension
(e.g., 1 wt%)

Slowly heat suspension
with stirring

Record temperature of
complete dissolution Slowly cool clear solution Record temperature of

first turbidity/precipitation
Average the dissolution and
precipitation temperatures Determine Krafft Point
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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